Cas no 62529-25-3 (Phenol, 2-nitro-4-nonyl-)
Phenol, 2-nitro-4-nonyl- structure
Product Name:Phenol, 2-nitro-4-nonyl-
CAS No:62529-25-3
MF:C15H23NO3
MW:265.348024606705
CID:441439
PubChem ID:18183548
Update Time:2025-04-19
Phenol, 2-nitro-4-nonyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-nitro-4-nonyl-
- 2-nitro-4-nonylphenol
- SCHEMBL7094143
- 62529-25-3
- DTXSID30592640
- YOXDEECVKSRMRN-UHFFFAOYSA-N
-
- Inchi: 1S/C15H23NO3/c1-2-3-4-5-6-7-8-9-13-10-11-15(17)14(12-13)16(18)19/h10-12,17H,2-9H2,1H3
- InChI Key: YOXDEECVKSRMRN-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1[N+](=O)[O-])CCCCCCCCC
Computed Properties
- Exact Mass: 265.16789
- Monoisotopic Mass: 265.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 63.37
Phenol, 2-nitro-4-nonyl- Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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